Cas no 84892-13-7 (Methyl 2-bromo-2-phenylpropanoate)

• Product Name: Methyl 2-bromo-2-phenylpropanoate
• CAS No: 84892-13-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 665968
• Update Time: 2023-08-03

Methyl 2-bromo-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-bromo-a-methyl-, methyl ester
• methyl 2-bromo-2-phenylpropanoate
• XECIJJYOXCSSSF-UHFFFAOYSA-N
• methyl 2-bromo-2-phenylpropionate
• Methyl 2-bromo-2-phenylpropanoate

• Inchi： 1S/C10H11BrO2/c1-10(11,9(12)13-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： XECIJJYOXCSSSF-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 26.3